Cas no 294177-35-8 (2,5-Diazabicyclo[2.2.1]heptane,2-(3-fluorophenyl)-, hydrobromide (1:1), (1S,4S)-)
294177-35-8 structure
Product Name:2,5-Diazabicyclo[2.2.1]heptane,2-(3-fluorophenyl)-, hydrobromide (1:1), (1S,4S)-
CAS No:294177-35-8
MF:C11H14BrFN2
MW:273.144665241241
CID:239275
PubChem ID:24870904
Update Time:2025-04-19
2,5-Diazabicyclo[2.2.1]heptane,2-(3-fluorophenyl)-, hydrobromide (1:1), (1S,4S)- Chemical and Physical Properties
Names and Identifiers
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- 2,5-Diazabicyclo[2.2.1]heptane,2-(3-fluorophenyl)-, hydrobromide (1:1), (1S,4S)-
- (1S,4S)-(?)-2-(3-Fluorophenyl)-2,5-diazabicyclo[2.2.1]heptane hydrobromide
- (1S,4S)-2-(3-fluorophenyl)-2,5-diazabicyclo[2.2.1]heptane,hydrobromide
- J-017504
- (1S,4S)-2-(3-FLUOROPHENYL)-2,5-DIAZABICYCLO[2.2.1]HEPTANE HYDROBROMIDE
- (1S, 4S)-2-(3-fluorophenyl)-2, 5-diazabicyclo[2.2.1]heptane;hydrobromide
- (1S,4S)-2-(3-Fluorophenyl)-2,5-diazabicyclo[2.2.1]heptane--hydrogen bromide (1/1)
- 294177-35-8
- 2,5-Diazabicyclo[2.2.1]heptane, 2-(3-fluorophenyl)-, hydrobromide (1:1), (1S,4S)-
- starbld0004355
- (1S,4S)-2-(3-fluorophenyl)-2,5-diazabicyclo[2.2.1]heptane;hydrobromide
- (1S,4S)-(-)-2-(3-Fluorophenyl)-2,5-diazabicyclo[2.2.1]heptane hydrobromide
- (1S 4S)-(-)-2-(3-FLUOROPHENYL)-2 5-DIAZ&
- DTXSID90583791
- DB-068111
-
- MDL: MFCD10565641
- Inchi: 1S/C11H13FN2.BrH/c12-8-2-1-3-10(4-8)14-7-9-5-11(14)6-13-9;/h1-4,9,11,13H,5-7H2;1H/t9-,11-;/m0./s1
- InChI Key: JVXIFPJAONRBON-ROLPUNSJSA-N
- SMILES: Br.FC1=CC=CC(=C1)N1C[C@@H]2C[C@H]1CN2
Computed Properties
- Exact Mass: 272.03252
- Monoisotopic Mass: 272.03244g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 221
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 15.3Ų
Experimental Properties
- Color/Form: Not determined
- Melting Point: 176-180 °C (lit.)
- Boiling Point: 356.4°C at 760 mmHg
- Flash Point: 169.3°C
- PSA: 15.27
- Solubility: Not determined
- Optical Activity: [α]23/D −98°, c = 1 in H2O
2,5-Diazabicyclo[2.2.1]heptane,2-(3-fluorophenyl)-, hydrobromide (1:1), (1S,4S)- Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36
-
Hazardous Material Identification:
2,5-Diazabicyclo[2.2.1]heptane,2-(3-fluorophenyl)-, hydrobromide (1:1), (1S,4S)- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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